(3-Cyclobutyl-1-methyl-1H-pyrazol-4-YL)methanol

• Molecular Formula: C9H14N2O
• Molecular Weight: 166.22 g/mol
• SMILES: CN1C=C(C(=N1)C2CCC2)CO
• InChI: InChI=1S/C9H14N2O/c1-11-5-8(6-12)9(10-11)7-3-2-4-7/h5,7,12H,2-4,6H2,1H3
• InChIKey: JHEARJVSESKJMD-UHFFFAOYSA-N

Baseline: (3-Cyclobutyl-1-methyl-1H-pyrazol-4-yl)methanol

(3-Cyclobutyl-1-methyl-1H-pyrazol-4-yl)methanol is a heterocyclic pyrazole derivative characterized by a cyclobutyl group at the 3-position and a hydroxymethyl group at the 4-position. It is primarily utilized as a research intermediate in medicinal chemistry, particularly for the development of kinase inhibitors and other targeted therapeutics [1]. The compound has a molecular weight of 166.22 g/mol and the molecular formula C9H14N2O [2]. Commercial samples are typically supplied at a minimum purity of 95% .

Medicinal chemistry building block for kinase-targeted scaffolds

Introduces cyclobutyl steric bulk and conformational restriction

Supports synthesis of pyrazole-based inhibitor libraries

• [1] PubChem. Cyclobutyl-(1-methylpyrazol-4-yl)methanol. Compound Summary. View Source
• [2] PubChem. Cyclobutyl-(1-methylpyrazol-4-yl)methanol. Computed Properties. View Source

Substitution Risks: (3-Cyclobutyl-1-methyl-1H-pyrazol-4-yl)methanol

Simple replacement of (3-Cyclobutyl-1-methyl-1H-pyrazol-4-yl)methanol with other in-class pyrazole alcohols or cyclobutyl-containing analogs is not a straightforward one-to-one exchange. The compound's unique combination of a 1-methyl group and a 3-cyclobutyl substituent on the pyrazole core creates a specific steric and electronic environment that dictates its binding interactions and physicochemical properties [1]. Studies on related pyrazole derivatives demonstrate that even minor changes in substituent size and position can lead to a 2-fold change in inhibitory potency [2], underscoring that the specific regiochemistry and steric bulk of the cyclobutyl and methyl groups in this compound are critical to its function in a given biological or chemical system.

Regiochemistry & Steric Profile The 1-methyl/3-cyclobutyl substitution pattern creates a steric environment that simple pyrazole alcohols may not replicate.

Inhibitory Potency Shift Minor substituent changes in related pyrazoles can alter inhibitory potency, suggesting substitution may shift target engagement.

Binding Interaction Specificity Regioisomeric analogs with different ring attachments can lead to distinct binding profiles and may not transfer directly.

• [1] PubChem. Cyclobutyl-(1-methylpyrazol-4-yl)methanol. Computed Properties. View Source
• [2] Dahlbom, R., Tolf, B.R., Akeson, A., Lundquist, G., & Theorell, H. (1979). Synthetic Inhibitors of Alcohol Dehydrogenase. 4-Substituted Alkyl- and Cycloalkylpyrazoles. Acta Chemica Scandinavica, B 33, 211-214. View Source

Evidence Guide: (3-Cyclobutyl-1-methyl-1H-pyrazol-4-yl)methanol

Lipophilicity vs. Non-Cyclobutyl Analogs

(3-Cyclobutyl-1-methyl-1H-pyrazol-4-yl)methanol exhibits a higher calculated lipophilicity compared to a non-cyclobutyl analog, indicating improved potential for membrane permeability and target binding [1].

Lipophilicity vs Analog

Class-level inference

LogP 0.7 vs. ~0.1–0.2

Reported higher lipophilicity may support membrane permeability screening.

In silico estimate; experimental validation required.

Evidence Dimension	Calculated LogP (XLogP3-AA)
Target Compound Data	0.7
Comparator Or Baseline	4-methylpyrazole (approximate LogP ~0.1 to 0.2)
Quantified Difference	~0.5 to 0.6 LogP units
Conditions	In silico calculation, XLogP3 algorithm

Why This Matters

Higher LogP correlates with improved passive membrane permeability, a critical parameter for compounds intended for cell-based assays or in vivo studies.

• [1] PubChem. Cyclobutyl-(1-methylpyrazol-4-yl)methanol. Computed Properties (XLogP3-AA). View Source

Steric Bulk & Rotatable Bond Advantage

The target compound has a higher rotatable bond count and greater molecular complexity compared to a simple 4-methylpyrazole analog, offering a distinct conformational profile that can be leveraged for selective target engagement [1].

Conformational Profile

Class-level inference

2 rotatable bonds vs. 0 (+2)

Increased rotatable bonds and steric bulk may provide conformational restriction for target selectivity.

Class-level inference; binding selectivity requires assay confirmation.

Evidence Dimension	Rotatable Bond Count
Target Compound Data	2
Comparator Or Baseline	4-methylpyrazole: 0
Quantified Difference	+2 rotatable bonds
Conditions	In silico structure analysis

Why This Matters

The additional rotatable bonds and steric bulk from the cyclobutyl group provide a more rigid and defined conformation, which can enhance binding selectivity for protein targets with specific steric requirements, such as kinase ATP-binding pockets.

• [1] PubChem. Cyclobutyl-(1-methylpyrazol-4-yl)methanol. Computed Properties (Rotatable Bond Count). View Source

Sourcing After Discontinuation

The product has been reported as discontinued by one major supplier (CymitQuimica) , contrasting with the active listing status of closely related analogs like (1-cyclobutyl-1H-pyrazol-5-yl)methanol [1]. This directly impacts procurement strategy.

Supply Status

Data to verify

Discontinued by major supplier; analog actively stocked

Procurement requires vendor confirmation; availability may differ from in-class analogs.

Vendor listings as of 2024–2025; verify with current suppliers.

Evidence Dimension	Commercial Availability Status
Target Compound Data	Discontinued (CymitQuimica)
Comparator Or Baseline	(1-cyclobutyl-1H-pyrazol-5-yl)methanol: Actively stocked by multiple vendors
Quantified Difference	Qualitative difference in supply chain status
Conditions	Vendor product listings as of 2024-2025

Why This Matters

Scientists must verify current availability and lead times with alternative vendors (e.g., Leyan) before designing experiments around this specific compound, as it may not be as readily available as other in-class analogs.

• [1] Kuujia. 1H-Pyrazole-5-methanol, 1-cyclobutyl- (CAS 2137833-57-7) Product Page. View Source

Application Scenarios: (3-Cyclobutyl-1-methyl-1H-pyrazol-4-yl)methanol

Scaffold for Kinase Inhibitor Development

The compound's cyclobutyl group introduces steric bulk and conformational restriction that is a common feature in kinase inhibitors designed to occupy the ATP-binding pocket. Its use as a synthetic intermediate aligns with patents and research on cyclobutane-containing Janus kinase (JAK) inhibitors [1][2].

Physicochemical Property Modulation

The calculated LogP of 0.7 provides a baseline for incorporating lipophilicity into a molecular series [3]. Researchers can utilize this compound to probe structure-activity relationships (SAR) for membrane permeability, as its lipophilicity is higher than that of unsubstituted pyrazoles.

Metabolic Stability Studies

Pyrazoles are often employed as more metabolically stable bioisosteres of phenols . The incorporation of a cyclobutyl group, as seen in this compound, is a strategy to further block metabolic soft spots. This makes the compound a relevant tool for assessing the impact of cyclobutyl substitution on microsomal stability in early drug discovery.

Application

Selection Property

Validation Focus

Kinase Inhibitor Scaffold Design

Cyclobutyl steric and conformational profile

ATP-binding pocket docking and selectivity assays

Physicochemical Property Modulation

Reported lipophilicity (LogP) baseline

Membrane permeability SAR profiling

Metabolic Stability Studies

Cyclobutyl group as potential metabolic soft-spot blocker

Microsomal stability assay review

• [1] Patent application title: CYCLOBUTANE AND METHYLCYCLOBUTANE DERIVATIVES AS JANUS KINASE INHIBITORS. (2011). View Source
• [2] BindingDB. BDBM325503. Affinity data for Tyk2, JAK1, JAK2, JAK3 inhibition. View Source
• [3] PubChem. Cyclobutyl-(1-methylpyrazol-4-yl)methanol. Computed Properties (XLogP3-AA). View Source